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Compound of Interest

Compound Name: (+)-Chloromethyl isomenthyl ether
CAS No.: 144177-48-0
Cat. No.: B128524

Get Quote

Technical Guide: (+)-Chloromethyl Isomenthyl

Ether
Solubility, Stability, and Handling Profile

CAS Number: 144177-48-0 Molecular Formula: C11H21CIO Molecular Weight: 204.74 g/mol
Synonyms: (1S,2R,4R)-2-(Chloromethoxy)-4-methyl-1-(1-methylethyl)cyclohexane; Isomenthyl

chloromethyl ether.

Executive Summary

(+)-Chloromethyl isomenthyl ether is a reactive

-chloro ether used primarily as a chiral derivatizing agent for the resolution of racemic alcohols
and as a chiral protecting group. Its utility stems from the introduction of the bulky, enantiopure
iIsomenthyl moiety, which allows for the separation of diastereomeric acetals.

Critical Hazard Alert: Like all

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b128524#bc-rfq
https://www.benchchem.com/product/b128524/docs?utm_src=pdf-body#solubility-and-stability-profile-of-chloromethyl-isomenthyl-ether
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128524?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

-halo ethers (e.g., MOM-CI, BOM-CI), this compound is a potential carcinogen and a potent
alkylating agent. It is highly moisture-sensitive, releasing hydrogen chloride (HCI) and
formaldehyde upon hydrolysis. Strict exclusion of moisture is required during all phases of
handling.[1]

Physicochemical Profile
Solubility Data

The solubility profile is dictated by the lipophilic isomenthyl skeleton and the highly reactive
chloromethyl ether functionality.

Solvent Class Compatibility Solubility Status Comments

Preferred solvents for
) storage and reaction.
Hydrocarbons High Soluble
(e.g., Pentane,

Hexane, Toluene).

Excellent solubility.
) ) Common reaction
Chlorinated Solvents High Soluble )
medium (e.g., CH2Clz,

Chloroform).

Soluble in THF, Et20.
Ethers High Soluble Must be anhydrous

and peroxide-free.

DO NOT USE. Reacts
Protic Solvents Incompatible Reacts violently with Water,
Methanol, Ethanol.

Soluble in

DMF/DMSO but may
Polar Aprotic Conditional Soluble degrade slowly due to

trace moisture or

nucleophilic attack.

Stability Profile
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The stability of (+)-chloromethyl isomenthyl ether is governed by the lability of the C—Cl bond
adjacent to the oxygen atom.

 Hydrolytic Stability:Unstable.

o Mechanism:[2][3] Rapid hydrolysis occurs upon contact with ambient moisture. The ether
oxygen assists in the expulsion of the chloride ion, forming an oxocarbenium ion
intermediate, which is then quenched by water.

o Decomposition Products: Isomenthol, Formaldehyde, and Hydrochloric Acid (HCI).
e Thermal Stability:Moderate.
o Stable at low temperatures (-20°C).[4][5]

o At elevated temperatures (>50°C) or during distillation, it may undergo elimination of HCI
or disproportionation, especially if catalyzed by trace acids.

o Chemical Reactivity:
o Electrophile: Highly reactive toward nucleophiles (alcohols, amines, thiolates).

o Lewis Acids:[3][6][7] Reacts with Lewis acids (

) to generate highly electrophilic oxocarbenium species.

Mechanism of Instability (Hydrolysis)

The following diagram illustrates the degradation pathway when exposed to moisture.
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Figure 1: Hydrolysis mechanism of

-chloro ethers. The reaction is driven by the formation of the resonance-stabilized
oxocarbenium ion.

Synthesis & Experimental Handling
Synthesis Protocol (General Methodology)

Note: Due to the carcinogenic nature of

-chloro ethers, this reaction must be performed in a well-ventilated fume hood with appropriate
PPE.

Reagents: (+)-Isomenthol, Paraformaldehyde, Hydrogen Chloride (gas) or anhydrous

e Setup: Flame-dry a 3-neck round bottom flask equipped with a gas inlet tube and a
thermometer.

e Mixing: Dissolve (+)-isomenthol in an inert solvent (e.g., dry dichloromethane or pentane).
Add a stoichiometric equivalent of paraformaldehyde.

» Reaction: Cool the mixture to 0°C. Bubble dry HCI gas slowly through the suspension.

o Observation: The paraformaldehyde will depolymerize and the solution will clear as the
chloromethyl ether forms.
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+ Work-up: Decant the organic layer from the aqueous byproduct (if aqgueous HCI was used) or
filter off solid residues.

« Purification: Concentrate under reduced pressure. Distillation is hazardous and should only
be performed under high vacuum with strict temperature control (<60°C bath) to prevent
thermal decomposition.

Handling "The Dry Chain"

To maintain reagent integrity, a "Dry Chain" protocol is mandatory.

Storage Conditions

Under Argon/Nitrogen

I
1
1
1
l
Freezer (-20°C) :
|
I

Warm to Room Temp
(Prevent Condensation)

Open in Glove Box
or under Positive N2 Flow

Transfer via
Gas-Tight Syringe

Click to download full resolution via product page
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Figure 2: Recommended "Dry Chain" handling protocol to prevent hydrolytic degradation.

Applications in Drug Development
Chiral Resolution of Alcohols

(+)-Chloromethyl isomenthyl ether reacts with racemic alcohols (

) to form diastereomeric acetals (Isomenthyl-O-CHz2-O-R").

o Separation: These diastereomers often exhibit distinct physical properties (solubility, boiling
point, silica gel retention), allowing separation via chromatography or crystallization.

o Recovery: The alcohol is recovered by mild acid hydrolysis (e.g., dilute HCI in MeOH), which
cleaves the acetal.

Determination of Absolute Configuration

The distinct NMR shifts induced by the isomenthyl group in the resulting acetals can be used to
assign the absolute configuration of the substrate alcohol by comparison with known models.

Safety & Toxicology (E-E-A-T)

o Carcinogenicity: Classified as a Category 1A Carcinogen (May cause cancer).[1] Structurally
related to Bis(chloromethyl) ether (BCME) and Chloromethyl methyl ether (MOM-CI).

o Acute Toxicity: Highly toxic by inhalation and ingestion. Corrosive to skin and eyes.[8]

o Disposal: Quench excess reagent by slowly adding to a stirred solution of dilute aqueous
ammonia or sodium hydroxide. Do not pour directly into drains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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